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Compound of Interest

Compound Name: 5-Fluoro-2-methyl-3-nitrophenol
Cat. No.: B13131435
Get Quote
\ J

Executive Summary

Immediate Action Required: 5-Fluoro-2-methyl-3-nitrophenol (CAS 735-06-8 / Analogous
derivatives) is a halogenated nitro-aromatic compound.[1][2] Its disposal requires strict
adherence to protocols for toxic, halogenated organic waste.

Critical Prohibition:NEVER mix this compound with strong bases (e.g., NaOH, KOH) or strong
oxidizers.[1] Nitrophenols can form shock-sensitive salts (nitrophenates) when exposed to

alkaline conditions.[1]

Hazard Profile & Waste Characterization

To ensure safe disposal, you must understand the chemical architecture of the waste. This
compound presents a "Triad of Hazard" that dictates the disposal route.
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Component Hazard Characteristic Disposal Implication

) ) Do not heat. Waste containers
] Potential for rapid
Nitro Group (-NOz2) - ) must be stored away from heat
decomposition; energetic.[1]
sources.

o ] Incompatible with Bases.
_ Acidic proton; corrosive to _
Phenolic Hydroxyl (-OH) Forms unstable nitrophenate

tissue.[1] salts.[1]

Requires Specialized
Fluorine Atom (-F) Generates Hydrogen Fluoride Incineration. Must be flagged
uorine Atom (-
(HF) upon combustion.[1] as "Halogenated" to ensure

incinerators use scrubbers.[1]

RCRA Waste Classification (US Context)

While 5-Fluoro-2-methyl-3-nitrophenol is not explicitly "U-Listed" (unlike p-Nitrophenol,
U170), it must be characterized by Process Knowledge under 40 CFR § 262.11.[1]

e Primary Classification: Hazardous Waste (Toxicity).[1]
¢ Waste Stream:Halogenated Organic Waste.[1]

o EPA Characteristic Codes (Potential): DOO1 (Ignitable, if in flammable solvent), D002
(Corrosive, if pH < 2), D003 (Reactive, potentially, though less likely for mononitro
compounds).[1]

Pre-Disposal Stabilization & Segregation

Safety begins at the bench. Improper segregation is the leading cause of waste container over-

pressurization.

A. Solid Waste (Pure Compound/Contaminated Solids)

o Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Avoid metal
containers due to potential acid corrosion.

e Segregation: Keep separate from oxidizers (peroxides, nitrates) and reducing agents.
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e Labeling: Clearly mark as "Toxic Solid, Organic, Halogenated."

B. Liquid Waste (Mother Liquors/Solutions)

o Solvent Compatibility: Dispose of in the Halogenated Solvent waste stream (due to the
Fluorine atom).

e pH Check: Ensure the waste stream is Neutral to slightly Acidic (pH 4-7). DO NOT add to a
basic waste stream (pH > 8).[1]

e Quenching (If Reactive): If the compound is in a reactive mixture, quench carefully with
water/acid before adding to the waste carboy.

Disposal Workflow

The following decision tree outlines the operational logic for disposing of 5-Fluoro-2-methyl-3-
nitrophenol.
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Waste Generation:
5-Fluoro-2-methyl-3-nitrophenol

Is the Waste Solid or Liquid?

Liquid Waste Solid Waste
(Solutions/Mother Liquor) (Powder, Gloves, Paper)

Verify Solvent Stream:
Is it Halogenated?

Place in HDPE Wide-Mouth Jar
(Yellow Waste Tag)

Yes (Standard) No (Rare)

Add to HALOGENATED Add to NON-HALOGENATED
Organic Waste Carboy (Only if F-content is negligible/permitted)

LABELING:
1. Chemical Name
2. Check "Toxic' & 'lrritant'
3. Mark 'Contains Fluorine'

Schedule EHS Pickup
(High-Temp Incineration)
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Figure 1: Decision matrix for segregating solid and liquid waste streams to ensure regulatory

compliance and incinerator safety.
Emergency Contingencies: Spill Response
In the event of a spill, speed and specific chemical knowledge are required.

PPE Required: Nitrile gloves (double gloved), Safety Goggles, Lab Coat, N95 Respirator (if
dust is present).[1]

Scoop into
HDPE Container

Gently Dampen
(Prevent Dust)

Absorb with Vermiculite
or Universal Pads

Solid/Powder Spill
Liquid/Solution Spill

Notify EHS
&File Report

Double Wash Area
(Soap & Water)

Assess Volume & Form
(Solid vs Liquid)

Spill Detected

Collect Debris
into Sealed Bag
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Figure 2: Step-by-step spill response protocol minimizing exposure and environmental

contamination.

Regulatory & Compliance Context

Disposal must align with federal and institutional regulations.[3]

o EPA (USA): Under RCRA, this material is a "Characteristic Hazardous Waste" if it exhibits
toxicity.[1] The presence of the Fluorine atom mandates treatment technologies capable of
scrubbing hydrofluoric acid emissions (typically rotary kiln incineration).

o DOT (Transport): If shipping waste off-site, it likely falls under UN 2811 (Toxic Solids,
Organic, N.O.S.) or UN 2446 (Nitrocresols, Solid) depending on the specific isomer's purity
and form.[1]

o Destruction Method: The ultimate fate of this molecule is High-Temperature Incineration.[1]
The fluorine content makes it unsuitable for standard fuel blending unless specifically

authorized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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